molecular formula C8H16O2 B8637110 4-Hydroxy-2-Methylheptan-3-one

4-Hydroxy-2-Methylheptan-3-one

Cat. No.: B8637110
M. Wt: 144.21 g/mol
InChI Key: CQVIHDSDTPDFTH-UHFFFAOYSA-N
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Description

4-Hydroxy-2-Methylheptan-3-one is a useful research compound. Its molecular formula is C8H16O2 and its molecular weight is 144.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H16O2

Molecular Weight

144.21 g/mol

IUPAC Name

4-hydroxy-2-methylheptan-3-one

InChI

InChI=1S/C8H16O2/c1-4-5-7(9)8(10)6(2)3/h6-7,9H,4-5H2,1-3H3

InChI Key

CQVIHDSDTPDFTH-UHFFFAOYSA-N

Canonical SMILES

CCCC(C(=O)C(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (41) (5.0 g, 21.4 mmol) in acetonitrile (270 mL) was added under vigorous stirring a solution of Hg(ClO4)2 in methanol (30 mL). The resulting mixture was stirred at room temperature for 2 h. After filtration, the filtrate was carefully concentrated under reduced pressure without heating. Purification of the residue using silica gel flash column chromatography (10% ethyl acetate/hexane) provided 2.8 g (91%) of the title compound as colorless liquid. 1H NMR (CDCl3, 400 MHz): δ 0.91 (t, J=7.2 Hz, 3H), 1.09 (d, J=7.2 Hz, 3H), 1.10 (d, J=7.2 Hz, 3H), 1.35-1.46 (m, 4H), 1.75 (m, 1H), 2.80 (m, 1H), 3.45 (d, J=5.2 Hz, 1H), 4.29 (m, 1H).
Name
( 41 )
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
270 mL
Type
solvent
Reaction Step One
[Compound]
Name
Hg(ClO4)2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Two
Yield
91%

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